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Compound of Interest

Compound Name: Fura-2

Cat. No.: B149405 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical reagents. This guide provides detailed procedures for the proper disposal of Fura-2, a

widely used fluorescent indicator for intracellular calcium measurement. Adherence to these

protocols is essential for minimizing risks and ensuring compliance with regulations.

Fura-2, in its solid form and as the acetoxymethyl (AM) ester, is not classified as a hazardous

substance under the Occupational Safety and Health Administration (OSHA) Hazard

Communication Standard or the Superfund Amendments and Reauthorization Act (SARA).[1]

Some safety data sheets (SDS) also indicate that it is inherently biodegradable. However, its

toxicological properties have not been exhaustively studied, and therefore, a cautious approach

to its disposal is required.[2] All waste containing Fura-2 must be handled in accordance with

local, state, and federal regulations, and measures should be taken to prevent its release into

the environment.[2]

A critical consideration for Fura-2 disposal is its common solvent, dimethyl sulfoxide (DMSO).

DMSO is a combustible liquid and can facilitate the absorption of other dissolved chemicals

through the skin. Therefore, Fura-2 waste, particularly in DMSO solutions, must be managed

as hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE):
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Gloves: Nitrile or butyl rubber gloves are recommended.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Handle all Fura-2 waste in a well-ventilated area, preferably within a chemical fume hood,

especially when dealing with DMSO solutions.

Disposal Procedures for Different Forms of Fura-2
Waste
The proper disposal method for Fura-2 depends on its form: solid, concentrated stock solution,

dilute aqueous solutions, and contaminated labware.

Unused/Expired Solid Fura-2
Solid Fura-2 that is unused or has expired should be disposed of as chemical waste.

Procedure:

Ensure the original container is securely sealed.

Label the container clearly as "Solid Chemical Waste: Fura-2".

Place the sealed and labeled container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste contractor.

Concentrated Fura-2 AM/DMSO Stock Solutions
Fura-2 AM is typically prepared as a concentrated stock solution in DMSO. This solution must

be treated as hazardous waste due to the presence of DMSO.

Procedure:
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Collect all waste Fura-2/DMSO stock solutions in a designated, leak-proof, and chemically

compatible waste container. A high-density polyethylene (HDPE) or glass container is

suitable.

Do not mix with other types of chemical waste.

Label the container clearly with "Hazardous Waste: Fura-2 in DMSO".

Keep the container tightly sealed and store it in a designated hazardous waste accumulation

area, away from sources of ignition.

Contact your institution's EHS for collection and disposal via incineration.[3]

Dilute Aqueous Solutions of Fura-2
These are typically generated during cell loading and washing steps in experimental protocols.

While the concentration of Fura-2 is low, these solutions should not be poured down the drain.

Procedure:

Collect all dilute aqueous waste containing Fura-2 in a clearly labeled, leak-proof container.

Label the container as "Aqueous Waste with Fura-2".

Store the container in a designated waste accumulation area.

Consult with your institution's EHS for guidance on disposal. Depending on local regulations,

it may be permissible to dispose of it down the drain after appropriate neutralization or

deactivation, but in most cases, it will be collected as chemical waste.

Contaminated Labware
This category includes pipette tips, microplates, gloves, and other disposable materials that

have come into contact with Fura-2.

Procedure:
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Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, vials, gloves) in a

designated, sealed plastic bag or container.

Label the bag or container as "Solid Waste Contaminated with Fura-2 and DMSO".

Dispose of this container as hazardous waste through your institution's EHS.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or isopropanol) to remove any Fura-2/DMSO residue. The rinsate should be

collected and disposed of as hazardous liquid waste. After rinsing, the glassware can be

washed with soap and water.

Quantitative Data Summary
While specific quantitative limits for Fura-2 disposal are not readily available due to its

unclassified hazard status, the following table summarizes key properties and handling

information.

Parameter Value/Information Source

CAS Number 108964-32-5 (for Fura-2 AM)

Hazard Classification
Not classified as hazardous

under OSHA/SARA
[1]

Biodegradability Inherently biodegradable

Solubility Soluble in DMSO [2]

Primary Solvent for Disposal
DMSO (Dimethyl Sulfoxide) -

Combustible Liquid
[3]

Recommended Disposal

Method for Solutions

Incineration via a licensed

waste disposal contractor
[3]

Experimental Protocols Referenced
The disposal procedures outlined above are based on standard laboratory safety practices and

information derived from Safety Data Sheets. A key experimental protocol that generates Fura-
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2 waste is the measurement of intracellular calcium concentration. This typically involves:

Preparation of a concentrated Fura-2 AM stock solution in DMSO.

Dilution of the stock solution in a physiological buffer.

Loading of cells with the Fura-2 AM solution.

Washing the cells to remove excess dye.

Each of these steps generates waste that must be disposed of according to the procedures

detailed in this guide.

Fura-2 Disposal Workflow
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Caption: Workflow for the proper disposal of different forms of Fura-2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

